Ethyl 5-bromo-1H-indole-7-carboxylate

• IUPAC Name: ethyl 5-bromo-1H-indole-7-carboxylate
• InChI: InChI=1S/C11H10BrNO2/c1-2-15-11(14)9-6-8(12)5-7-3-4-13-10(7)9/h3-6,13H,2H2,1H3
• InChI Key: YVPFHVKOHMYAHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC(=C1)Br)C=CN2
• Molecular Formula: C11H10BrNO2
• DSSTOX Substance ID: DTXSID00731544
• Molecular Weight: 268.11 g/mol
• CAS RN: 1065181-58-9

Description

Ethyl 5-bromo-1H-indole-7-carboxylate is a biochemical reagent that can be used as a biological material or organic compound for life science related research.

Molecular Structure Analysis

The molecular weight of Ethyl 5-bromo-1H-indole-7-carboxylate is 268.11. The InChI code is 1S/C11H10BrNO2/c1-2-15-11(14)9-6-8(12)5-7-3-4-13-10(7)9/h3-6,13H,2H2,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving Ethyl 5-bromo-1H-indole-7-carboxylate are not detailed in the search results, indole derivatives are known to possess various biological activities.

Physical And Chemical Properties Analysis

Ethyl 5-bromo-1H-indole-7-carboxylate is a solid at room temperature. The storage temperature is recommended to be at refrigerator levels.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral properties. For instance:
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Anticancer Potential

• Indole derivatives have been investigated for their role in cancer treatment:
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Safety and Hazards

The safety information for Ethyl 5-bromo-1H-indole-7-carboxylate includes a warning signal word. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P305, P338, P351.

Future Directions

While specific future directions for Ethyl 5-bromo-1H-indole-7-carboxylate are not detailed in the search results, indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities.

Mechanism of Action

Target of Action

• The primary target of Ethyl 5-bromo-1H-indole-7-carboxylate is not explicitly documented in the literature I found. However, indole derivatives, in general, interact with various cellular receptors, enzymes, and proteins due to their aromatic nature and π-electron delocalization .

Biochemical Pathways

• However, indole derivatives have been associated with antiviral, anti-inflammatory, anticancer, and other activities .

Synthesis routes and methods

Procedure details

DDQ (119.3 g. 525.7 mmol) was added in several portions to a solution of ethyl 5-bromo-2,3-dihydro-1H-indole-7-carboxylate (129.1 g, 0.48 mmol) in CHCl3 (1500 mL) and the mixture was stirred for 2 h. The reaction was filtered and the solid was washed with CHCl3 (3×500 mL). The filtrate was washed with 5% NaOH (3×500 mL), H2O (500 mL) and brine (500 mL) then dried over Na2SO4. The solution was evaporated and the residue was recrystallized with EtOH, giving 88 g (69%) of the title compound.